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molecular formula C9H15ClO3 B051669 1-Chloroethyl Cyclohexyl Carbonate CAS No. 99464-83-2

1-Chloroethyl Cyclohexyl Carbonate

Cat. No. B051669
CAS RN: 99464-83-2
M. Wt: 206.66 g/mol
InChI Key: ONZWFHWHTYZZLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05120841

Procedure details

A solution of 1.83 g of cyclohexanol and 1.45 g of pyridine in 30 ml of methylene chloride is cooled to -78° C. and, with stirring, 2.0 ml of 1-chloroethyl chloroformate is added dropwise to the solution over a period of 10 minutes. After completion of addition, the cold bath is removed. The mixture is stirred at room temperature for 16 hours, washed with three 30-ml portions of saturated aqueous sodium chloride and dried over anhydrous magnesium sulfate. The solvent is then distilled off under reduced pressure to give 3.31 g (yield 88%) of the title compound as colorless oil.
Name
cyclohexanol
Quantity
1.83 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
1.45 g
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
30 mL
Type
solvent
Reaction Step One
Name
1-chloroethyl chloroformate
Quantity
2 mL
Type
reactant
Reaction Step Two
Name
title compound
Yield
88%

Identifiers

REACTION_CXSMILES
[CH:1]1([OH:7])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.N1C=CC=CC=1.Cl[C:15]([O:17][CH:18]([Cl:20])[CH3:19])=[O:16]>C(Cl)Cl>[C:15](=[O:16])([O:7][CH:1]1[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1)[O:17][CH:18]([Cl:20])[CH3:19]

Inputs

Step One
Name
cyclohexanol
Quantity
1.83 g
Type
reactant
Smiles
C1(CCCCC1)O
Name
pyridine
Quantity
1.45 g
Type
reactant
Smiles
N1=CC=CC=C1
Name
methylene chloride
Quantity
30 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
1-chloroethyl chloroformate
Quantity
2 mL
Type
reactant
Smiles
ClC(=O)OC(C)Cl

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After completion of addition
CUSTOM
Type
CUSTOM
Details
the cold bath is removed
STIRRING
Type
STIRRING
Details
The mixture is stirred at room temperature for 16 hours
Duration
16 h
WASH
Type
WASH
Details
washed with three 30-ml portions of saturated aqueous sodium chloride
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
DISTILLATION
Type
DISTILLATION
Details
The solvent is then distilled off under reduced pressure

Outcomes

Product
Name
title compound
Type
product
Smiles
C(OC(C)Cl)(OC1CCCCC1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 3.31 g
YIELD: PERCENTYIELD 88%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.